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Compound of Interest

Compound Name: 4,5-Dichloro-2-methylaniline

Cat. No.: B1595065 Get Quote

An In-Depth Technical Guide to the Density and Specific Gravity of 4,5-Dichloro-2-
methylaniline for Researchers, Scientists, and Drug Development Professionals

Abstract
4,5-Dichloro-2-methylaniline is a substituted aromatic amine of significant interest in synthetic

chemistry and drug development. Its physical properties, particularly density and specific

gravity, are critical parameters for process development, quality control, and formulation. This

guide provides a comprehensive overview of these properties, detailing established

methodologies for their determination and contextualizing their importance in a research and

development setting. While specific experimental data for 4,5-Dichloro-2-methylaniline is not

readily available in public literature, this guide furnishes researchers with the necessary

protocols and theoretical understanding to determine these values accurately.

Introduction: The Significance of Density and
Specific Gravity in Pharmaceutical Development
In the realm of pharmaceutical sciences, the density and specific gravity of an active

pharmaceutical ingredient (API) or intermediate, such as 4,5-Dichloro-2-methylaniline, are

fundamental physical characteristics. These properties influence:

Process Chemistry: Bulk density affects reactor loading, mixing efficiency, and reaction

kinetics.
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Formulation: True density is crucial for developing solid dosage forms, impacting tablet

compaction, dissolution rates, and bioavailability.

Quality Control: Density can serve as a quick and reliable indicator of material purity and

consistency between batches.

Regulatory Compliance: Accurate reporting of physical properties is a requirement for

regulatory submissions.

Given the importance of these parameters, a robust understanding of the methodologies for

their determination is essential for scientists in the field.

Physicochemical Properties of Dichloro-2-
methylaniline Isomers
While experimentally determined density and specific gravity values for 4,5-Dichloro-2-
methylaniline are not prominently reported, data for related isomers can provide a useful,

albeit approximate, reference point. It is crucial to note that slight changes in molecular

structure, such as the position of substituent groups, can lead to variations in crystal packing

and, consequently, density.

Table 1: Comparative Physicochemical Data of Dichloro-methylaniline Isomers

Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Reported
Density

4-Chloro-2-

methylaniline
95-69-2 C₇H₈ClN 141.60

1.19 g/mL at 25

°C[1]

2,4-Dichloro-N-

methylaniline
35113-88-3 C₇H₇Cl₂N 176.04 Not available

3,5-Dichloro-4-

methylaniline
54730-35-7 C₇H₇Cl₂N 176.04 Not available

4,5-Dichloro-2-

methylaniline
2387-08-8 C₇H₇Cl₂N 176.04

Data not

available
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Note: The absence of readily available data for the target compound underscores the necessity

for experimental determination as outlined in the subsequent sections.

Theoretical Framework: Density vs. Specific Gravity
Density (ρ) is an intrinsic property of a substance, defined as its mass (m) per unit volume (V).

For solids, this is often referred to as true density, which excludes the volume of inter-particle

voids.

ρ = m/V

Specific Gravity (SG), or relative density, is the ratio of the density of a substance to the density

of a reference substance, typically water at a specified temperature (usually 4 °C). It is a

dimensionless quantity.

SG = ρ_substance / ρ_water

Experimental Determination of Density for Solid
Aromatic Amines
For solid compounds like 4,5-Dichloro-2-methylaniline, two primary methods are employed

for the accurate determination of true density: Gas Pycnometry and the Oscillating U-tube

method.

Gas Pycnometry: The Gold Standard for True Density
Gas pycnometry is a non-destructive technique that measures the volume of a solid by

displacing an inert gas, typically helium, within a calibrated chamber.[2] This method is highly

accurate as the small helium atoms can penetrate even the finest pores of a powdered sample,

providing a measure of the material's true volume.[2]

Inert Gas (Helium): Helium is chosen due to its small atomic size and inert nature, ensuring it

does not interact with the sample and can access most pores.

Boyle's Law: The principle relies on the inverse relationship between pressure and volume

for a fixed amount of gas at a constant temperature.[2]
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Calibration: The instrument is calibrated with a standard of known volume to ensure

accuracy.

Sample Preparation: Ensure the sample of 4,5-Dichloro-2-methylaniline is dry and free of

contaminants. Accurately weigh the sample using an analytical balance.

Instrument Setup:

Calibrate the gas pycnometer using a certified standard sphere of known volume.

Set the instrument parameters, including the number of purge cycles and equilibration

rate, appropriate for a fine powder.

Measurement:

Place the weighed sample in the sample chamber and seal it.

Initiate the measurement sequence. The instrument will automatically perform a series of

gas expansions and pressure measurements to calculate the sample volume.

Perform multiple runs until a consistent volume reading is obtained.

Calculation:

The instrument's software typically calculates the density automatically. Manually, the

density (ρ) is calculated as:

ρ = mass_sample / V_sample

Where V_sample is the volume determined by the pycnometer.

The protocol's integrity is maintained by periodic calibration checks and running a control

sample with a known density. Consistent results across multiple runs for the same sample

validate the measurement.

Diagram: Gas Pycnometry Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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